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Compound of Interest

Compound Name: Pro-Gln-Gly

CAS No.: 17662-47-4

Cat. No.: B12897559

Get Quote

Executive Summary
Pro-Gln-Gly (PQG) is a biologically significant tripeptide that functions in two distinct

physiological and biotechnological contexts: as a free bioactive peptide with potent anticancer

properties (specifically against hepatocellular carcinoma) and as a critical cleavage motif within

the collagen triple helix recognized by Matrix Metalloproteinases (MMPs).[1]

This guide synthesizes the dual nature of PQG, providing researchers with the mechanistic

understanding required to utilize it as a therapeutic agent or as a responsive linker in "smart"

drug delivery systems.

Part 1: Biological Origin & Physicochemical
Properties
Structural Identity

Sequence: Proline - Glutamine - Glycine (P-Q-G)

Molecular Weight: ~328.3 Da
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Isoelectric Point (pI): ~5.65 (Neutral at physiological pH)

Solubility: Highly soluble in water due to the polar Glutamine and Glycine residues.

Dual Sources
Source Context Form Biological Significance

Mung Bean Hydrolysate Free Tripeptide

Released via papain

hydrolysis; exhibits direct

cytotoxic activity against

cancer cells.[2]

Collagen Type I Structural Motif

Embedded sequence (e.g.,

...GPQG...); serves as the

scissile site for Collagenases

(MMP-1, MMP-8).

Part 2: Mechanisms of Action
Free Peptide: Anticancer Activity (HepG2 Inhibition)
Research indicates that free PQG, isolated from Mung Bean protein, acts as a cytostatic and

cytotoxic agent against HepG2 (hepatocellular carcinoma) cells.

Mechanism:

Cell Cycle Arrest: PQG treatment leads to an accumulation of cells in the G0/G1 phase,

preventing transition to the S phase (DNA synthesis).

Apoptosis Induction: At higher concentrations (>2.0 mg/mL), PQG triggers apoptotic

signaling cascades, likely via mitochondrial pathway modulation (upregulation of Bax,

downregulation of Bcl-2).

Potency: Studies report an IC50 value in the range of ~2.99 mg/mL for the crude hydrolysate

fractions containing PQG, though the pure peptide exhibits higher specific activity.

Structural Motif: MMP-Responsive Cleavage
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In tissue engineering and drug delivery, the PQG sequence is exploited as a "break point" for

Matrix Metalloproteinases.

The Scissile Bond: MMPs (specifically MMP-1, MMP-8, and MMP-13) recognize the helical

structure of collagen. The cleavage occurs specifically between the Glutamine (Q) and

Glycine (G) residues within the Pro-Gln-Gly sequence.

Biotech Application: By incorporating Pro-Gln-Gly into hydrogels or PEG-based drug

carriers, researchers create materials that degrade only in the presence of MMPs—enzymes

often overexpressed in tumor microenvironments. This allows for tumor-targeted drug

release.

Part 3: Visualization of Signaling & Workflows
Diagram: MMP-Responsive Drug Release Mechanism
This diagram illustrates how PQG serves as a gatekeeper for drug release in tumor tissues.
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Caption: Mechanism of MMP-triggered drug release utilizing the Pro-Gln-Gly scissile bond.

Diagram: Mung Bean Peptide Extraction Protocol
Workflow for isolating bioactive PQG from plant sources.
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Caption: Step-by-step isolation protocol for bioactive Pro-Gln-Gly from mung bean protein.

Part 4: Experimental Methodologies
Protocol: Enzymatic Isolation of PQG
To reproduce the anticancer effects, PQG must be isolated from Mung Bean protein isolates

(MPI).

Substrate Preparation: Dissolve MPI (5% w/v) in distilled water.
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Hydrolysis: Add Papain (E:S ratio 1:100). Adjust pH to 6.0 and temperature to 55°C. Incubate

for 3 hours.

Termination: Heat to 95°C for 15 mins to inactivate the enzyme.

Fractionation:

Centrifuge at 10,000

g for 20 mins.

Pass supernatant through a 3 kDa MWCO ultrafiltration membrane.

Purification:

Load permeate onto a Sephadex G-15 column (2.6

60 cm). Elute with distilled water.

Collect fractions showing absorbance at 220nm.

Final purification via RP-HPLC (C18 column) using a linear gradient of Acetonitrile (0-30%)

in 0.1% TFA.

Protocol: MMP Cleavage Assay (FRET)
To validate PQG as a linker for drug delivery, its susceptibility to MMP cleavage must be

confirmed.

Probe Synthesis: Synthesize a FRET probe: Dabcyl-Pro-Gln-Gly-Edans.

Dabcyl (Quencher) and Edans (Fluorophore) flank the PQG sequence.

Reaction Setup:

Buffer: 50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35 (pH 7.5).

Substrate Conc: 10 µM.
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Enzyme: Activated MMP-1 or MMP-8 (1-10 nM).

Measurement:

Monitor fluorescence increase (Ex: 340 nm, Em: 490 nm) at 37°C.

Cleavage of the Gln-Gly bond separates the pair, restoring fluorescence.

Part 5: Quantitative Data Summary
Parameter Value / Description Context

IC50 (HepG2) ~2.99 mg/mL (Hydrolysate)
Anticancer activity of Mung

Bean peptides

Cleavage Site P1 - P1' (Gln - Gly) MMP-1/MMP-8 Specificity

Hydrolysis Conditions Papain, pH 6.0, 55°C
Optimal generation of PQG

from protein

Molecular Mass 328.3 Da
Monoisotopic mass of Pro-Gln-

Gly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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